Cas no 95096-06-3 (3-3-(Trifluoromethyl)phenylpropanenitrile)
3-3-(Trifluoromethyl)phenylpropanenitrile is a synthetic organic compound known for its high purity and stability. It exhibits excellent solubility in organic solvents, making it ideal for various chemical reactions. The trifluoromethyl group enhances its reactivity, leading to improved yields and selectivity in synthesis. This compound is a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals.
95096-06-3 structure
Product Name:3-3-(Trifluoromethyl)phenylpropanenitrile
CAS No:95096-06-3
MF:C10H8F3N
MW:199.172432899475
MDL:MFCD04973009
CID:799184
PubChem ID:10465355
Update Time:2025-10-17
3-3-(Trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-(Trifluoromethyl)phenyl)propanenitrile
- 3-[3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
- Benzenepropanenitrile,3-(trifluoromethyl)-
- m-trifluoromethylhydrocinnamonitrile
- 3-[3-(Trifluoromethyl)phenyl]-propanenitrile
- MFCD04973009
- Benzenepropanenitrile, 3-(trifluoromethyl)-
- DTXSID40440340
- 3-(3-Trifluoromethyl-phenyl)-propionitrile
- PS-8230
- D84171
- EN300-1929099
- WQFANOZTLIFBLX-UHFFFAOYSA-N
- SCHEMBL1833487
- CS-0156939
- 3-(3'-Trifluoromethylphenyl)propionitrile
- 3-Trifluoromethyl-benzenepropanenitrile
- AKOS010643845
- 95096-06-3
- 3-3-(Trifluoromethyl)phenylpropanenitrile
-
- MDL： MFCD04973009
- Inchi： 1S/C10H8F3N/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5,7H,2,4H2
- InChI Key： WQFANOZTLIFBLX-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CCC#N)(F)F
Computed Properties
- Exact Mass: 199.06100
- Monoisotopic Mass: 199.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.202
- Boiling Point: 257.4°Cat760mmHg
- Flash Point: 109.5°C
- PSA: 23.79000
- LogP: 3.16158
3-3-(Trifluoromethyl)phenylpropanenitrile Security Information
- Hazard Statement： Toxic
-
Hazardous Material Identification：
3-3-(Trifluoromethyl)phenylpropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-3-(Trifluoromethyl)phenylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC8987-250mg |
3-[3-(Trifluoromethyl)phenyl]propanenitrile |
95096-06-3 | 95% | 250mg |
£72.00 | 2025-02-22 | |
| Apollo Scientific | PC8987-1g |
3-[3-(Trifluoromethyl)phenyl]propanenitrile |
95096-06-3 | 95% | 1g |
£162.00 | 2025-02-22 | |
| TRC | T899608-10mg |
3-[3-(Trifluoromethyl)phenyl]propanenitrile |
95096-06-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899608-50mg |
3-[3-(Trifluoromethyl)phenyl]propanenitrile |
95096-06-3 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T899608-100mg |
3-[3-(Trifluoromethyl)phenyl]propanenitrile |
95096-06-3 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1227579-250mg |
3-(3-(Trifluoromethyl)phenyl)propanenitrile |
95096-06-3 | 97% | 250mg |
￥1450.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1227579-1g |
3-(3-(Trifluoromethyl)phenyl)propanenitrile |
95096-06-3 | 97% | 1g |
￥3120.00 | 2024-04-24 | |
| abcr | AB148301-250 mg |
3-(3'-Trifluoromethylphenyl)propionitrile, 98%; . |
95096-06-3 | 98% | 250mg |
€89.20 | 2023-05-09 | |
| abcr | AB148301-1 g |
3-(3'-Trifluoromethylphenyl)propionitrile, 98%; . |
95096-06-3 | 98% | 1g |
€141.40 | 2023-05-09 | |
| eNovation Chemicals LLC | D509692-250mg |
3-(3-(TrifluoroMethyl)phenyl)propanenitrile |
95096-06-3 | 97% | 250mg |
$180 | 2024-05-24 |
3-3-(Trifluoromethyl)phenylpropanenitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:95096-06-3)3-3-(Trifluoromethyl)phenylpropanenitrile
Order Number:A11128
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:03
Price ($):376.0
Email:sales@amadischem.com
3-3-(Trifluoromethyl)phenylpropanenitrile Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:95096-06-3)3-3-(Trifluoromethyl)phenylpropanenitrile
Purity:99%
Quantity:5g
Price ($):376.0